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Compound of Interest

Compound Name: Gadolinium--nickel (2/7)

CAS No.: 12024-84-9

Cat. No.: B14736057

Get Quote

Target Audience: Researchers, Materials Scientists, and Energy Storage Professionals.

Solid-state hydrogen storage relies heavily on intermetallic compounds capable of absorbing

and desorbing hydrogen reversibly at moderate temperatures and pressures. Among these,

LaNi5 (an AB5-type alloy) has long been the gold standard due to its excellent kinetic profile.

However, emerging superlattice alloys like Gd2Ni7 (an A2B7-type alloy) are gaining traction for

their higher theoretical capacities.

This guide provides an objective, data-driven comparison of their structural mechanics,

thermodynamic properties, and the experimental protocols required to validate their hydrogen

storage capacities.

Structural Mechanics & Thermodynamic Causality
The fundamental differences in hydrogen storage capacity and plateau behavior between

LaNi5 and Gd2Ni7 are directly caused by their crystallographic structures.
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LaNi5 crystallizes in a uniform CaCu5-type hexagonal structure[1]. Because the lattice consists

entirely of identical [AB5] subunits, the available interstitial sites (primarily tetrahedral and

octahedral) present a uniform energetic landscape for hydrogen insertion. This uniformity

dictates a single, distinct pressure plateau during the

-to-

phase transition (forming LaNi5H

)[1].

Gd2Ni7: The A2B7 Superlattice
Gd2Ni7 is an A2B7-type compound that forms a superlattice structure (typically Ce2Ni7-type

hexagonal or Gd2Co7-type rhombohedral)[2]. Causally, this superlattice is formed by stacking

alternating [AB5] and [A2B4] subunits along the c-axis[2].

Multiple Plateaus: The [A2B4] subunits possess larger interstitial sites and a higher affinity

for hydrogen, causing them to absorb hydrogen at lower pressures (First Plateau)[1]. The

[AB5] subunits require higher pressures for hydrogen insertion (Second Plateau)[1].

Lattice Strain: The sequential swelling of these distinct subunits creates severe structural

mismatch. If not mitigated by elemental substitution, this mismatch drives Hydrogen-Induced

Amorphization (HIA), limiting the alloy's long-term cycle reversibility[2].
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Mechanistic comparison of hydrogen absorption pathways in LaNi5 and Gd2Ni7.

Quantitative Performance Comparison
While LaNi5 offers superior stability, Gd2Ni7 provides a higher maximum capacity due to the

increased density of interstitial sites within its [A2B4] layers. Under extreme high-pressure

conditions (up to 6 GPa), LaNi5 can be forced to absorb up to 2.07 wt%[3], but under standard

operational conditions (<10 MPa), A2B7 alloys generally yield higher practical capacities[4].
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Parameter LaNi5 Gd2Ni7

Alloy Class AB5 A2B7

Crystal Structure Hexagonal (CaCu5-type)[1]
Superlattice (Ce2Ni7 or

Gd2Co7-type)[2]

Subunit Composition [AB5] only
Alternating [AB5] and [A2B4]

[2]

Max Gravimetric Capacity ~1.38 - 1.50 wt%[5] ~1.70 - 1.80 wt% (~1.4 H/M)[4]

Plateau Behavior Single distinct plateau[1] Multiple distinct plateaus[1]

Cycle Stability
Excellent (Minimal

pulverization)

Moderate (Susceptible to HIA)

[2]

Experimental Validation Protocols
To objectively compare these alloys, researchers must utilize self-validating experimental

systems. The following protocols isolate thermodynamic capacity from kinetic artifacts.

Protocol A: Volumetric Sieverts' Method (PCT Curve
Generation)
The Sieverts' method calculates hydrogen absorption by measuring pressure drops in a closed,

calibrated volume.

System Calibration (Dead Volume Measurement): Purge the reactor with non-absorbing

Helium gas. Causality: Accurate calculation of absorbed moles relies on the Ideal Gas Law.

The exact free volume must be known to differentiate pure gas expansion from actual

hydrogen absorption into the metal lattice.

Sample Activation: Heat the alloy to 300°C under dynamic vacuum (10⁻⁵ mbar), followed by

cooling to room temperature under 5 MPa of H2. Causality: Surface oxides (e.g., La2O3,

Gd2O3) act as kinetic barriers. High-pressure cycling micro-cracks the particles, exposing

pristine intermetallic surfaces for rapid dissociation of H2 molecules.
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Isothermal Dosing: Introduce H2 in stepwise pressure increments. Allow the system to rest

until the pressure stabilizes (

P < 0.01 bar/min).

Thermodynamic Mapping: Plot equilibrium pressure against the Hydrogen-to-Metal (H/M)

ratio to generate the Pressure-Composition-Temperature (PCT) isotherm.

1. Alloy Synthesis
(Arc Melting & Annealing)

2. Surface Activation
(Vacuum + Heat Treatment)

3. Hydrogen Dosing
(Controlled Pressure/Volume)

4. Thermodynamic Equilibration
(Pressure Drop Monitoring)

5. PCT Isotherm Generation
(Capacity & Plateau Mapping)
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Step-by-step experimental workflow of the Sieverts' method for PCT curve generation.

Protocol B: In-Situ X-Ray Diffraction (XRD)
To validate the structural causality of the multiple plateaus in Gd2Ni7, in-situ XRD is required.

Capillary Loading: Load the activated powder into a sapphire or beryllium capillary. Causality:

These materials are highly transparent to X-rays while possessing the tensile strength to
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withstand >10 MPa of internal hydrogen pressure.

Stepwise Hydrogenation: Apply hydrogen pressure corresponding to the first plateau of

Gd2Ni7, take an XRD scan, and then increase to the second plateau.

Rietveld Refinement: Analyze the diffraction patterns. Causality: This mathematically isolates

the anisotropic lattice expansion, proving that the [A2B4] subunit expands first (forming the

intermediate

-phase), followed by the [AB5] subunit (forming the fully hydrided

-phase).

Conclusion & Strategic Recommendations
For applications requiring long-term cyclic stability and predictable, single-stage pressure

delivery (such as stationary fuel cell buffers), LaNi5 remains the superior choice. Its uniform

[AB5] structure prevents the internal lattice shear that degrades other alloys.

Conversely, for applications where maximizing gravimetric capacity is the primary directive,

Gd2Ni7 offers a ~20% increase in hydrogen storage over LaNi5. However, deployment of

Gd2Ni7 requires advanced metallurgical engineering—such as partial substitution of Gd with

Mg or Nd—to reduce the volumetric mismatch between its [AB5] and [A2B4] subunits and

prevent Hydrogen-Induced Amorphization over repeated cycles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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